Cas no 1368248-75-2 (1-(4-bromo-1,3-thiazol-5-yl)ethan-1-one)

1-(4-bromo-1,3-thiazol-5-yl)ethan-1-one structure
1368248-75-2 structure
Product Name:1-(4-bromo-1,3-thiazol-5-yl)ethan-1-one
CAS No:1368248-75-2
MF:C5H4BrNOS
MW:206.06035900116
MDL:MFCD22041604
CID:4769599
PubChem ID:59854253
Update Time:2024-11-07

1-(4-bromo-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromothiazol-5-yl)ethanone
    • 1-(4-bromo-1,3-thiazol-5-yl)ethan-1-one
    • 5-acetyl-4-bromothiazole
    • 1-(4-bromo-1,3-thiazol-5-yl)ethanone
    • E77093
    • AKOS022692831
    • CS-0161907
    • CFQYIIOBFFFTLJ-UHFFFAOYSA-N
    • EN300-325756
    • MFCD22041604
    • SCHEMBL13993968
    • BS-53347
    • 1368248-75-2
    • MDL: MFCD22041604
    • Inchi: 1S/C5H4BrNOS/c1-3(8)4-5(6)7-2-9-4/h2H,1H3
    • InChI Key: CFQYIIOBFFFTLJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C)=O)SC=N1

Computed Properties

  • Exact Mass: 204.91970g/mol
  • Monoisotopic Mass: 204.91970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.2

1-(4-bromo-1,3-thiazol-5-yl)ethan-1-one Pricemore >>

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